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Get Quote

The following table summarizes the key quantitative data for BPR1J-097 from the search results [1].

Cell Line Cell Description GC₅₀ Value (nM)

MOLM-13 FLT3-ITD+ acute myeloid leukemia (AML) cells 21 ± 7 nM

MV4-11 FLT3-ITD+ acute myeloid leukemia (AML) cells 46 ± 14 nM

The GC₅₀ value is defined as the compound concentration that causes a 50% reduction in cell viability

compared to a DMSO-treated (vehicle) control [2] [3].

Experimental Protocol for Cell Viability Assays

The methodology below for the MTS-based cell proliferation assay is described for BPR1J-340 [2] [3] and is

directly applicable for determining GC₅₀ for compounds like BPR1J-097.

Cell Seeding: Seed cells in 96-well plates at a density of 10,000 cells per well and allow them to
adhere and grow for 16 hours [2] [3].

Compound Treatment: Treat the cells with either a vehicle control (DMSO) or various concentrations
of the FLT3 inhibitor (e.g., BPR1J-097) [1] [2].

Incubation: Incubate the cells with the compound for 72 hours [2] [3].
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Viability Quantification: Add MTS reagent to each well and incubate according to the manufacturer's

protocol. The conversion of MTS into a colored formazan product by metabolically active cells is
measured by absorbance at 490 nm using a plate reader [2] [3].

Data Analysis: Calculate the GC₅₀ value using software such as Prism (GraphPad Software, Inc.) by
comparing the absorbance of compound-treated cells to the vehicle control [2] [3].

Experimental Workflow and Mechanism of Action

The following diagrams, created using Graphviz, illustrate the experimental workflow and the proposed

mechanism of BPR1J-097. You can use the provided DOT code to generate or modify these diagrams.
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Experimental Workflow for GC50 Assay
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Proposed Mechanism of BPR1J-097
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Key Research Context

Synergistic Combinations: Research on the related compound BPR1J-340 found that combination
treatment with the HDAC inhibitor Vorinostat (SAHA) synergistically induced apoptosis in FLT3-

ITD+ AML cells via Mcl-1 down-regulation [2] [3]. This suggests a potentially promising combinatorial
strategy that may also be relevant for BPR1J-097.

In Vivo Correlation: The potent in vitro activity of BPR1J-097 is supported by in vivo data. Studies in
murine xenograft models showed that BPR1J-097 produced significant tumour growth inhibition
and shrinkage at doses of 10 and 25 mg/kg [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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